Cas no 109759-59-3 (1,3,5-trinitro-2-vinyl-benzene)
109759-59-3 structure
Product Name:1,3,5-trinitro-2-vinyl-benzene
CAS No:109759-59-3
MF:C8H5N3O6
MW:239.141801595688
CID:1188841
PubChem ID:13149661
Update Time:2025-04-20
1,3,5-trinitro-2-vinyl-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-trinitro-2-vinyl-benzene
- 2,4,6-Trinitrostyrene, homopolymer
- 109759-59-3
- SCHEMBL8846640
- 2,4,6-Trinitrostyrene
- 35074-90-9
- DTXSID00522252
- 2-Ethenyl-1,3,5-trinitrobenzene
-
- Inchi: 1S/C8H5N3O6/c1-2-6-7(10(14)15)3-5(9(12)13)4-8(6)11(16)17/h2-4H,1H2
- InChI Key: ZZYBITIUXMQYKT-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1C=C)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 239.01783489g/mol
- Monoisotopic Mass: 239.01783489g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 138Ų
1,3,5-trinitro-2-vinyl-benzene Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
109759-59-3 (1,3,5-trinitro-2-vinyl-benzene) Related Products
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